Cas no 1536911-73-5 (2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile)

• Product Name: 2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile
• CAS No: 1536911-73-5
• MF: C₉H₂F₅NO
• MW: 235.11029958725
• CID: 6793414
• PubChem ID: 83410573
• Update Time: 2025-06-13

2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile
• 1536911-73-5
• MFCD34762201

• Inchi： 1S/C9H2F5NO/c10-6-2-1-4(7(11)5(6)3-15)8(16)9(12,13)14/h1-2H
• InChI Key： VKFIUNRQXQZVII-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=CC=1C(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 235.00565450g/mol
• Monoisotopic Mass: 235.00565450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.9Ų

Additional information on 2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile

Recent Advances in the Study of 2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile (CAS: 1536911-73-5)

The compound 2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile (CAS: 1536911-73-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic nitrile derivative exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of interest is the role of 2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile in the synthesis of novel heterocyclic compounds. Researchers have demonstrated its utility in the construction of pyridine and pyrimidine derivatives, which are core scaffolds in many FDA-approved drugs. The electron-withdrawing effects of the trifluoroacetyl and nitrile groups enhance the reactivity of this compound, enabling efficient cyclization reactions under mild conditions.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the use of 1536911-73-5 as a precursor for the development of selective kinase inhibitors. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of various kinases, making it a promising candidate for the treatment of cancers and inflammatory diseases. The researchers employed computational docking studies and in vitro assays to validate their findings, reporting significant inhibitory activity against several kinase targets.

Another notable application of 2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile is in the field of agrochemicals. Its structural features have been leveraged to design new herbicides and fungicides with improved efficacy and environmental safety. A recent patent application disclosed the synthesis of a series of benzamide derivatives using this compound, showcasing its versatility in agrochemical innovation.

Despite these advancements, challenges remain in the large-scale production and purification of 1536911-73-5. Researchers are actively exploring greener synthetic routes and more efficient purification techniques to address these issues. Recent progress in flow chemistry and catalytic methods has shown promise in overcoming these limitations, paving the way for broader industrial adoption.

In conclusion, 2,6-Difluoro-3-(2,2,2-trifluoroacetyl)benzonitrile (CAS: 1536911-73-5) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its potential to drive innovation in drug discovery and agrochemical development. Future research should focus on optimizing its synthesis and expanding its utility in new therapeutic and agricultural contexts.